![molecular formula C17H22ClN3O B7436586 3-(4-chloropyrazol-1-yl)-N-[2-methyl-1-(3-methylphenyl)propyl]propanamide](/img/structure/B7436586.png)
3-(4-chloropyrazol-1-yl)-N-[2-methyl-1-(3-methylphenyl)propyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-chloropyrazol-1-yl)-N-[2-methyl-1-(3-methylphenyl)propyl]propanamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is commonly referred to as CLP290 and has been shown to have a variety of effects on biochemical and physiological processes. In
Scientific Research Applications
CLP290 has been studied for its potential applications in a variety of scientific research areas, including neurobiology, pharmacology, and physiology. One area of particular interest is the potential use of CLP290 in the treatment of neurological disorders, such as epilepsy and neuropathic pain. CLP290 has been shown to have anticonvulsant and analgesic effects in animal models, and may have potential as a therapeutic agent in humans.
Mechanism of Action
The exact mechanism of action of CLP290 is not fully understood, but it is thought to act as a positive allosteric modulator of the TRPC6 ion channel. This ion channel is involved in a variety of physiological processes, including the regulation of calcium signaling and neuronal excitability. By modulating the activity of this ion channel, CLP290 may have effects on a variety of cellular processes.
Biochemical and Physiological Effects:
CLP290 has been shown to have a variety of biochemical and physiological effects in animal models. In addition to its anticonvulsant and analgesic effects, CLP290 has been shown to have effects on learning and memory, anxiety, and depression. It has also been shown to have effects on cardiovascular function, including blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
One advantage of using CLP290 in laboratory experiments is its specificity for the TRPC6 ion channel. This allows researchers to study the effects of modulating this ion channel without affecting other cellular processes. However, one limitation of using CLP290 is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a variety of future directions for research with CLP290. One area of interest is the potential use of CLP290 in the treatment of neurological disorders, such as epilepsy and neuropathic pain. Further studies are needed to determine the safety and efficacy of CLP290 in humans. Additionally, the effects of CLP290 on other ion channels and cellular processes should be further explored to better understand its mechanism of action. Finally, the development of more soluble forms of CLP290 may allow for its use in a wider range of experimental settings.
Synthesis Methods
The synthesis of CLP290 involves a multi-step process that begins with the reaction of 4-chloropyrazole with ethyl 2-bromo-2-methylpropanoate. This reaction produces 3-(4-chloropyrazol-1-yl)propanoic acid, which is then converted to the corresponding amide through reaction with 2-methyl-1-(3-methylphenyl)propan-1-amine. The final step involves the reduction of the amide to produce CLP290.
properties
IUPAC Name |
3-(4-chloropyrazol-1-yl)-N-[2-methyl-1-(3-methylphenyl)propyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN3O/c1-12(2)17(14-6-4-5-13(3)9-14)20-16(22)7-8-21-11-15(18)10-19-21/h4-6,9-12,17H,7-8H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBLVYDNCOGSXMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(C(C)C)NC(=O)CCN2C=C(C=N2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.